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Compound of Interest

Compound Name: cis-1,4-Diacetoxy-2-butene

Cat. No.: B1582018

An In-depth Technical Guide to cis-1,4-Diacetoxy-2-butene: Chemical Properties and
Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and reactivity of cis-1,4-diacetoxy-2-butene. The information is intended to be a valuable
resource for researchers, scientists, and professionals involved in drug development and other
areas of chemical synthesis.

Chemical Properties and Structure

cis-1,4-Diacetoxy-2-butene is an ester that serves as a versatile intermediate in organic
synthesis.[1] Its chemical and physical properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula CsH1204 [2]

Molecular Weight 172.18 g/mol [2]
Colorless to light yellow clear

Appearance o
liquid

Boiling Point 120-121 °C at 18 mmHg [1]

Density 1.08 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.443 [1]

N Not miscible in water. Soluble

Solubility ) ] [3]
in many organic solvents.

Flash Point 113 °C (235.4 °F) - closed cup [1]
Stable under recommended

N storage conditions.

Stability ) ] o [3]
Incompatible with oxidizing
agents.

Structural Information:

Identifier Value Reference(s)
(22)-But-2-ene-1,4-diyl

IUPAC Name ) [4]
diacetate

Synonyms cis-2-Butene-1,4-diol diacetate  [5]

CAS Number 25260-60-0 [2]

SMILES String

CC(=0)OCC=CCOC(=0)C

[6]

InChl Key

VZUAUHWZIKOMFC-
ARJAWSKDSA-N

[1]

Spectroscopic Data
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Spectroscopic data is crucial for the identification and characterization of cis-1,4-diacetoxy-2-
butene.

'H NMR Spectrum: The proton NMR spectrum provides information about the hydrogen
atoms in the molecule.[7]

e 13C NMR Spectrum: The carbon NMR spectrum gives insight into the carbon framework of
the molecule.[8]

« Infrared (IR) Spectrum: The IR spectrum reveals the functional groups present in the
molecule.[6][9]

e Mass Spectrum (MS): Mass spectrometry provides information about the molecular weight
and fragmentation pattern of the molecule.

Experimental Protocols
Synthesis of cis-1,4-Diacetoxy-2-butene

The synthesis of cis-1,4-diacetoxy-2-butene can be achieved in a two-step process starting
from 2-butyne-1,4-diol.

Step 1: Selective Hydrogenation of 2-Butyne-1,4-diol to cis-2-Butene-1,4-diol
This step involves the selective reduction of the alkyne to a cis-alkene.
e Materials:
o 2-Butyne-1,4-diol
o Lindlar's catalyst (or an alternative poisoned palladium catalyst)
o Methanol (or other suitable solvent)
o Hydrogen gas
e Procedure:

o In a hydrogenation flask, dissolve 2-butyne-1,4-diol in methanol.
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o Add a catalytic amount of Lindlar's catalyst.

o Purge the flask with hydrogen gas and maintain a hydrogen atmosphere (typically at or
slightly above atmospheric pressure).

o Stir the reaction mixture vigorously at room temperature.

o Monitor the reaction progress by techniques such as TLC or GC to ensure the reaction
stops after the formation of the alkene and does not proceed to the alkane.

o Upon completion, filter the reaction mixture to remove the catalyst.

[¢]

Evaporate the solvent under reduced pressure to obtain crude cis-2-butene-1,4-diol.
Step 2: Acetylation of cis-2-Butene-1,4-diol
This step introduces the acetate groups to the diol.
e Materials:
o Ccis-2-Butene-1,4-diol
o Acetic anhydride
o Pyridine (or another suitable base)
o Dichloromethane (or other suitable solvent)
o 1 M HCI solution
o Saturated aqueous NaHCOs solution

o Brine

[¢]

Anhydrous sodium sulfate

e Procedure:
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Dissolve the crude cis-2-butene-1,4-diol in a mixture of dichloromethane and pyridine at O
°C.

Slowly add acetic anhydride to the solution.

Allow the reaction mixture to warm to room temperature and stir until the reaction is
complete (monitored by TLC).

Quench the reaction by adding methanol.

Dilute the mixture with dichloromethane and wash sequentially with 1 M HCI, water,
saturated aqueous NaHCOs, and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

Purify the crude product by vacuum distillation to yield pure cis-1,4-diacetoxy-2-butene.

Key Reactions of cis-1,4-Diacetoxy-2-butene

cis-1,4-Diacetoxy-2-butene is a precursor for various chemical transformations.

3.2.1. Pyrolysis to 1-Acetoxy-1,3-butadiene

Upon heating, cis-1,4-diacetoxy-2-butene undergoes pyrolysis to yield 1-acetoxy-1,3-
butadiene.[1]

e General Procedure:

o

[¢]

[¢]

[¢]

The pyrolysis is typically carried out in a tube furnace packed with an inert material.

cis-1,4-Diacetoxy-2-butene is vaporized and passed through the heated tube under a
stream of inert gas (e.g., nitrogen or argon).

The products are collected in a cold trap.

The collected pyrolysate is then purified by distillation to isolate 1-acetoxy-1,3-butadiene.
Note: The specific temperature and flow rates need to be optimized for the specific setup.
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3.2.2. Ruthenium-Catalyzed Cross-Metathesis with Allylbenzene

cis-1,4-Diacetoxy-2-butene can undergo cross-metathesis reactions with other olefins, such
as allylbenzene, in the presence of a ruthenium catalyst.[1]

e Materials:
o cis-1,4-Diacetoxy-2-butene
o Allylbenzene
o Grubbs' catalyst (or other suitable ruthenium metathesis catalyst)
o Anhydrous dichloromethane (or other suitable solvent)
e Procedure:

o In an inert atmosphere (e.g., in a glovebox or under argon), dissolve cis-1,4-diacetoxy-2-
butene and allylbenzene in anhydrous dichloromethane.

o Add the ruthenium catalyst to the solution.

o Stir the reaction mixture at room temperature or with gentle heating.

o Monitor the reaction progress by TLC or GC.

o Once the reaction is complete, quench it by adding a few drops of ethyl vinyl ether.
o Remove the solvent under reduced pressure.

o Purify the residue by flash column chromatography on silica gel to isolate the cross-
metathesis product.

Mandatory Visualizations
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Caption: Chemical structure of cis-1,4-diacetoxy-2-butene.
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Caption: Synthesis workflow for cis-1,4-diacetoxy-2-butene.
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Ruthenium-Catalyzed Cross-Metathesis
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Caption: Key reaction pathways of cis-1,4-diacetoxy-2-butene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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